Cas no 127852-22-6 (3-[(1S)-1-aminoethyl]benzonitrile)

3-[(1S)-1-aminoethyl]benzonitrile structure
127852-22-6 structure
Product Name:3-[(1S)-1-aminoethyl]benzonitrile
CAS No:127852-22-6
MF:C9H10N2
MW:146.189101696014
MDL:MFCD06761821
CID:63900
PubChem ID:21065210
Update Time:2024-11-02

3-[(1S)-1-aminoethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(1-Aminoethyl)benzonitrile
    • (S)-1-(3-Cyanophenyl)ethylamine
    • (S)-3-(1-AMINOETHYL)BENZONITRILE HCl
    • (S)-3-(1-Aminoethyl)benzonitrile hydrochloride
    • 3-[(1S)-1-aminoethyl]benzonitrile
    • Benzonitrile, 3-[(1S)-1-aminoethyl]-
    • (S)-3-(1-AMINOETHYL)BENZONITRILE-HCl
    • 3-[(1S)-1-aminoethyl]benzonitrile hydrochloride
    • CS-0000262
    • UTDRNGQVIRUPOC-ZETCQYMHSA-N
    • A805756
    • DTXSID40610425
    • SCHEMBL5861621
    • 3-[(1S)-1-azanylethyl]benzenecarbonitrile
    • AKOS005258649
    • AC-2281
    • EN300-1830248
    • 127852-22-6
    • GS-7241
    • F90158
    • MFCD06761821
    • MDL: MFCD06761821
    • Inchi: 1S/C9H10N2/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7H,11H2,1H3/t7-/m0/s1
    • InChI Key: UTDRNGQVIRUPOC-ZETCQYMHSA-N
    • SMILES: N[C@@H](C)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 146.08400
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.06
  • Boiling Point: 251.4 °C at 760 mmHg
  • Flash Point: 251.4 °C at 760 mmHg
  • Refractive Index: 1.557
  • PSA: 49.81000
  • LogP: 2.27828

3-[(1S)-1-aminoethyl]benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-[(1S)-1-aminoethyl]benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098684-250mg
(S)-3-(1-Aminoethyl)benzonitrile
127852-22-6 95%
250mg
231.12 USD 2021-06-17
Alichem
A019098684-1g
(S)-3-(1-Aminoethyl)benzonitrile
127852-22-6 95%
1g
457.80 USD 2021-06-17
Alichem
A019098684-5g
(S)-3-(1-Aminoethyl)benzonitrile
127852-22-6 95%
5g
1,191.96 USD 2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S34260-1g
(S)-3-(1-Aminoethyl)benzonitrile
127852-22-6
1g
¥7282.0 2021-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB04019-5g
(S)-3-(1-Aminoethyl)benzonitrile
127852-22-6 98%
5g
$1315 2023-09-07
TRC
A765198-10mg
(S)-3-(1-Aminoethyl)Benzonitrile Hydrochloride
127852-22-6
10mg
$ 50.00 2022-06-07
TRC
A765198-50mg
(S)-3-(1-Aminoethyl)Benzonitrile Hydrochloride
127852-22-6
50mg
$ 210.00 2022-06-07
TRC
A765198-100mg
(S)-3-(1-Aminoethyl)Benzonitrile Hydrochloride
127852-22-6
100mg
$ 320.00 2022-06-07
Fluorochem
077192-250mg
S)-3-(1-Aminoethyl)benzonitrile hydrochloride
127852-22-6 95%
250mg
£213.00 2022-03-01
Fluorochem
077192-1g
S)-3-(1-Aminoethyl)benzonitrile hydrochloride
127852-22-6 95%
1g
£437.00 2022-03-01

3-[(1S)-1-aminoethyl]benzonitrile Production Method

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd